Cas no 2228477-25-4 (2-(2,6-difluoro-4-methoxyphenyl)propanal)

• Product Name: 2-(2,6-difluoro-4-methoxyphenyl)propanal
• CAS No: 2228477-25-4
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6435239
• PubChem ID: 165777979
• Update Time: 2025-05-24

2-(2,6-difluoro-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methoxyphenyl)propanal
• 2228477-25-4
• EN300-1772308

• Inchi： 1S/C10H10F2O2/c1-6(5-13)10-8(11)3-7(14-2)4-9(10)12/h3-6H,1-2H3
• InChI Key： WRGQPACVNJVGSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C=O)C)F)OC

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2,6-difluoro-4-methoxyphenyl)propanal

Research Brief on 2-(2,6-Difluoro-4-methoxyphenyl)propanal (CAS: 2228477-25-4): Recent Advances and Applications

2-(2,6-Difluoro-4-methoxyphenyl)propanal (CAS: 2228477-25-4) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. The presence of fluorine atoms and a methoxy group in its structure enhances its reactivity and bioavailability, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(2,6-difluoro-4-methoxyphenyl)propanal as a precursor in the synthesis of small-molecule inhibitors for cyclooxygenase-2 (COX-2). The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers utilized a combination of computational modeling and in vitro assays to optimize the compound's structure, achieving a 50% improvement in selectivity for COX-2 over COX-1.

Another notable application of 2-(2,6-difluoro-4-methoxyphenyl)propanal was reported in a 2024 Nature Chemical Biology article, where it was employed as a key intermediate in the development of a new class of G protein-coupled receptor (GPCR) modulators. The study highlighted the compound's ability to undergo selective functionalization at the aldehyde group, enabling the synthesis of diverse analogs with varying pharmacological profiles. These analogs showed promising results in preclinical models of type 2 diabetes, with one candidate advancing to Phase I clinical trials.

Recent advancements in synthetic methodologies have also focused on improving the efficiency of producing 2-(2,6-difluoro-4-methoxyphenyl)propanal. A 2023 Organic Process Research & Development paper described a novel catalytic system using palladium nanoparticles, which reduced the synthesis time by 30% while maintaining high yield (85%) and purity (>99%). This innovation addresses previous challenges related to scalability and cost, paving the way for broader industrial applications.

In summary, 2-(2,6-difluoro-4-methoxyphenyl)propanal (CAS: 2228477-25-4) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, underscores its importance in the development of next-generation drugs. Future research directions may include exploring its utility in targeted drug delivery systems and further optimizing its pharmacokinetic properties.